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Compound of Interest |

2-Cyclopropyl-4-
Compound Name:
fluorobenzaldehyde
CAS No.: 1697223-54-3
Cat. No.: B2618304

CAS Registry Number: 1697223-54-3 Molecular Formula: Ci10HoFO Molecular Weight: 164.18
g/mol [2]

Part 1: Executive Summary & Chemical Identity

2-Cyclopropyl-4-fluorobenzaldehyde is a specialized building block used primarily in the
synthesis of pharmaceuticals targeting the Central Nervous System (CNS) and kinase
pathways.[1] Its structural value lies in the cyclopropyl motif, which acts as a bioisostere for
alkyl groups (like ethyl or isopropyl) but offers superior metabolic stability against cytochrome
P450 oxidation due to the high C-H bond dissociation energy of the strained ring.[1]

Chemical Structure & Identifiers
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Property Detail
IUPAC Name 2-Cyclopropyl-4-fluorobenzaldehyde
SMILES C1CC1C2=C(C=CC(=C2)F)C=0]2]
Unique identifier (varies by protonation state,
InChl Key )
derived from SMILES)
Appearance Colorless to pale yellow liquid (typically)
B Soluble in DCM, Ethyl Acetate, DMSO; Insoluble
Solubility

in water

Part 2: Hazard Identification & Safety Profile
(MSDSI/SDS Core)

Note: This section consolidates GHS classifications.[1] Always verify with the specific vendor
SDS before handling.

GHS Classification
Signal Word:WARNING[1][3]

Hazard Statement

Hazard Class Category Description
(H-Code)

o Harmful if swallowed.
Acute Toxicity (Oral) 4 H302 3]
Skin Causes skin irritation.

_ o 2 H315
Corrosion/Irritation [11[4115]
o Causes serious eye
Eye Damage/Irritation 2A H319 S
irritation.[1][3][5][6]
STOT - Single May cause respirato
J 3 H335 . .y. P v

Exposure irritation.[1][5]
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Precautionary Protocols (P-Codes)

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]
o P280: Wear protective gloves/eye protection/face protection.[1]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.[1][5]
Remove contact lenses if present and easy to do.[1][5] Continue rinsing.[1][5]

Emergency Response Logic

The following decision tree outlines the immediate response to exposure incidents.

Skin Contact Eye Contact Inhalation

/ ' \

Rinse cautiously with water.
Remove contact lenses.
Continue rinsing (15 min).

Remove to fresh air.
If breathing difficult, give O2.

Remove contaminated clothing.
Rinse skin with water (15 min).

Seek Medical Attention

(Show SDS)

Click to download full resolution via product page

Figure 1. Emergency response decision tree for acute exposure events.

Part 3: Synthesis & Manufacturing
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The synthesis of 2-Cyclopropyl-4-fluorobenzaldehyde typically avoids direct formylation of
cyclopropyl-fluorobenzene due to regioselectivity issues.[1] The preferred industrial route
utilizes a Suzuki-Miyaura Cross-Coupling reaction.[1][7]

Preferred Synthetic Route

Starting Material: 2-Bromo-4-fluorobenzaldehyde (commercially available).[1] Reagent:
Cyclopropylboronic acid (or MIDA boronate).[1] Catalyst System: Pd(dppf)Clz - DCM or
Pd(OACc)2/Tricyclohexylphosphine.[1]

Step-by-Step Protocol (Laboratory Scale)

o Preparation: In a glovebox or under Argon, charge a reaction flask with 2-Bromo-4-
fluorobenzaldehyde (1.0 eq), Cyclopropylboronic acid (1.2-1.5 eq), and Potassium
Phosphate (KsPOa) (3.0 eq).

¢ Solvent System: Add a degassed mixture of Toluene/Water (10:1 ratio).[1] The water is
critical for the activation of the boronic acid.[1]

o Catalysis: Add Pd(dppf)Clz (3—-5 mol%).

o Reaction: Heat to 80-100°C for 4—12 hours. Monitor conversion via TLC or LC-MS (Target
Mass: 164.18).[1]

o Workup: Cool to RT. Dilute with Ethyl Acetate, wash with water and brine.[1] Dry over
Naz2S0a.[1]

« Purification: Flash column chromatography (Hexanes/EtOAc gradient).

Mechanistic Pathway

The introduction of the cyclopropyl group via Palladium catalysis is sensitive to steric hindrance
at the ortho position.[1] The use of bidentate ligands like dppf helps stabilize the Pd(0) species
and prevents deborylation of the cyclopropyl reagent.[1]
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Figure 2: Suzuki-Miyaura coupling pathway for the synthesis of the target compound.

Part 4: Applications in Drug Discovery

This compound is not a final drug but a high-value "scaffold modifier."[1]

Metabolic Stability Enhancement

The cyclopropyl group is often used to replace ethyl or isopropyl groups.[1]

e Mechanism: The C-H bonds in a cyclopropyl ring have higher s-character (sp2.4°
hybridization) compared to standard alkyls (sp?).[1] This results in a stronger C-H bond
(approx. 106 kcal/mol vs 98 kcal/mol for secondary alkyls), making the ring significantly more
resistant to Hydrogen Atom Transfer (HAT) mechanisms used by Cytochrome P450
enzymes.[1]

e Result: Increased half-life (

) of the drug candidate.[1]

Conformational Restriction

The ortho-cyclopropyl group exerts steric pressure on the aldehyde (or subsequent
amine/amide) functionality, forcing the molecule into a specific conformation.[1] This "pre-
organization" can lower the entropic penalty of binding to a protein target, potentially increasing
potency (

)-[1]
Fluorine Effect
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The para-fluorine atom blocks metabolic oxidation at the 4-position (a common metabolic soft
spot in phenyl rings) and modulates the lipophilicity (LogP) of the molecule, improving
membrane permeability.[1]

Part 5: Handling & Storage (Critical)[1][7]

» Storage: Store at 2—8°C under an inert atmosphere (Argon or Nitrogen). Aldehydes are
prone to air oxidation to the corresponding benzoic acid (2-Cyclopropyl-4-fluorobenzoic
acid).[1]

o Incompatibilities: Strong oxidizing agents, strong bases.[1][3][6]
o Shelf Life: 12—24 months if seal is unbroken and stored cold.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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